Magnesium sulfide

• IUPAC Name: sulfanylidenemagnesium
• InChI: InChI=1S/Mg.S
• InChI Key: SMDQFHZIWNYSMR-UHFFFAOYSA-N
• Canonical SMILES: [Mg]=S
• Molecular Formula: MgS
• DSSTOX Substance ID: DTXSID2065179
• Molecular Weight: 56.37 g/mol
• Physical Description: White powder with an odor like rotten eggs; [Alfa Aesar MSDS]
• CAS No.: 12032-36-9

Description

Magnesium sulfide is a useful research compound. Its molecular formula is MgS and its molecular weight is 56.37 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Flammable;Corrosive;Acute Toxic;Irritant;Environmental Hazard, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: Cosmetics -> Depilatory. However, this does not mean our product can be used or applied in the same or a similar way.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Energy Storage Applications:

  • MgS is a potential conversion/alloy-type electrode material for lithium-ion batteries, offering low potential, high theoretical capacity, and abundant magnesium resource. Controlled-size hollow MgS nanocrystals on graphene have demonstrated enhanced capacity and long-term cycle stability for lithium storage (Zhang et al., 2018).
  • In rechargeable magnesium batteries, cobalt sulfide (CoS) as a cathode-active material shows promise, and research on MgS in this context could be beneficial (He et al., 2015).
  • Magnesium electrolytes compatible with a sulfur cathode show potential in magnesium metal rechargeable batteries (Kim et al., 2011).
  • Flower-like MgS with nanostructures has been explored as a new cathode-active material for rechargeable magnesium batteries (He et al., 2015).

• Environmental and Industrial Applications:

  • MgS is used in the removal of hydrogen sulfide, with applications in polluted water and industrial wastewater treatment, corrosion protection for sewer pipelines, and odor removal (Guo, 2011).
  • It plays a role in improving water quality for aquaculture farms and in red tide prevention and control (Guo, 2011).

• Material Science and Chemistry:

  • MgS phosphors are used in radiation dosimetry as optically stimulated luminescence and thermoluminescence dosimeters, and in radiography as infrared sensors (Singh & Vij, 1994).
  • Metal sulfides, including MgS, have high electrochemical activities, making them significant in low-cost and environmentally friendly energy storage/conversion systems (Liu et al., 2016).

• Biological and Medical Applications:

  • Magnesium hydride-mediated sustainable hydrogen supply using MgS prolongs the vase life of cut carnation flowers, indicating potential agricultural applications (Li et al., 2020).
  • The therapeutic use of magnesium, including magnesium sulfate, in coagulation has been studied, with implications in medical treatments (Ames et al., 1999).

Mechanism of Action

Target of Action

Magnesium sulfide (MgS) is an inorganic compound that primarily targets myometrial muscle cells . It is also known to interact with oxygen and water .

Mode of Action

This compound’s interaction with its targets results in significant changes. When it interacts with myometrial muscle cells, it causes direct inhibition of action potentials . This interaction results in the uncoupling of excitation and contraction, which decreases the frequency and force of contractions . When MgS reacts with oxygen, it forms the corresponding sulfate, magnesium sulfate . When MgS reacts with water, it gives hydrogen sulfide and magnesium hydroxide .

Biochemical Pathways

The biochemical pathways affected by this compound are primarily related to the dissolution of metal sulfides. This dissolution occurs via two chemical pathways, either the thiosulfate or the polysulfide pathway . These pathways are determined by the metal sulfides’ mineralogy and their acid solubility .

Pharmacokinetics

For magnesium sulfate, another compound of magnesium, it is known that absorption is slow and poor when taken orally . The distribution is primarily in the bone (50% to 60%) and extracellular fluid (1% to 2%) . Excretion occurs through the urine (as magnesium) and feces (as unabsorbed drug) .

Result of Action

The result of this compound’s action is multifaceted. In the context of myometrial muscle cells, the uncoupling of excitation and contraction leads to a decrease in the frequency and force of contractions . When MgS reacts with oxygen and water, it forms magnesium sulfate, hydrogen sulfide, and magnesium hydroxide . These reactions can have various implications depending on the context in which they occur.

Action Environment

The action of this compound can be influenced by environmental factors. For instance, in the context of magnesium-sulfide batteries, the performance of nanoscale (MgS)n clusters is much better than that of bulk-sized MgS . Additionally, the transformation of magnesium polysulfide to the final product MgS can be delayed in the environment of C3H6O (ε = 20.7), which is conducive to improving the performance of Mg–S batteries .

Safety and Hazards

Magnesium Sulfide may catch fire if large quantities are self-heated. It is acutely toxic when swallowed or brought in contact with skin and eyes leading to eye damage. It is corrosive and very harmful to aquatic life.

Relevant Papers The paper titled “First-principles investigation on multi-magnesium sulfide and this compound clusters in magnesium-sulfide batteries” discusses the abundance of magnesium and sulfur and their low cost, making the development of magnesium sulfur batteries very promising. Another paper titled “Magnesium-sulfur battery: its beginning and recent progress” highlights the recent progress achieved in Mg electrolytes and Mg-S batteries.

Biochemical Analysis

Biochemical Properties

Magnesium sulfide plays a role in biochemical reactions, particularly in the context of soil microbiology. It has been observed that the application of this compound can influence soil microbial biomass, enzyme activity, and bacterial community composition .

Cellular Effects

The effects of this compound on cells are primarily observed in microbial communities. For instance, the application of this compound in soil can lead to changes in microbial biomass and enzyme activity . These changes can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism.

Molecular Mechanism

At the molecular level, this compound exerts its effects through its interactions with biomolecules. For example, it can bind to enzymes and other proteins, influencing their activity. This can lead to changes in gene expression and other cellular processes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. For instance, a study found that the application of this compound to soil led to significant changes in microbial biomass and enzyme activity over a 120-day period .

Metabolic Pathways

This compound is involved in several metabolic pathways. For example, it can interact with enzymes involved in the sulfur cycle in marine sediments . This can influence metabolic flux and metabolite levels.